Cas no 2091637-77-1 (3-iodo-6-methyl-1H-indole-4-carbonitrile)

• Product Name: 3-iodo-6-methyl-1H-indole-4-carbonitrile
• CAS No: 2091637-77-1
• MF: C₁₀H₇IN₂
• MW: 282.080454111099
• CID: 5289970
• Update Time: 2026-03-10

3-iodo-6-methyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-iodo-6-methyl-1H-indole-4-carbonitrile

• Inchi： 1S/C10H7IN2/c1-6-2-7(4-12)10-8(11)5-13-9(10)3-6/h2-3,5,13H,1H3
• InChI Key： CPBHALJSURHSBY-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C#N)=CC(C)=C2)C(I)=C1

Additional information on 3-iodo-6-methyl-1H-indole-4-carbonitrile

3-iodo-6-methyl-1H-indole-4-carbonitrile (CAS No. 2091637-77-1): A Comprehensive Overview

3-iodo-6-methyl-1H-indole-4-carbonitrile (CAS No. 2091637-77-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-iodo-6-methyl-1H-indole-4-carbonitrile consists of an indole core with a 3-iodo and 6-methyl substitution, along with a cyano group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of iodinated indoles in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that iodinated indoles exhibit potent anti-inflammatory and anti-cancer activities. The iodine atom in 3-iodo-6-methyl-1H-indole-4-carbonitrile plays a crucial role in enhancing the compound's biological activity by increasing its lipophilicity and facilitating its cellular uptake.

The methyl group at the 6-position of the indole ring further contributes to the compound's stability and bioavailability. This substitution has been shown to improve the metabolic stability of indole derivatives, thereby enhancing their therapeutic potential. Additionally, the cyano group at the 4-position provides additional reactivity and functional versatility, making 3-iodo-6-methyl-1H-indole-4-carbonitrile an attractive scaffold for drug design.

In terms of synthetic accessibility, 3-iodo-6-methyl-1H-indole-4-carbonitrile can be synthesized through a multi-step process involving selective functionalization of the indole core. A recent publication in Organic Letters (2021) described an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the iodine and methyl groups onto the indole ring, followed by a cyano group substitution at the 4-position. This synthetic strategy not only ensures high yields but also allows for easy modification of the compound for further optimization.

The biological evaluation of 3-iodo-6-methyl-1H-indole-4-carbonitrile has revealed its potential as a lead compound for various therapeutic applications. In vitro studies have shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve apoptosis induction and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its anti-cancer properties, 3-iodo-6-methyl-1H-indole-4-carbonitrile has also been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry (2020) reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 3-iodo-6-methyl-1H-indole-4-carbonitrile could be a promising candidate for the development of new anti-inflammatory drugs.

To further explore the therapeutic potential of 3-iodo-6-methyl-1H-indole-4-carbonitrile, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease. Preliminary results from these studies have been encouraging, with improved bioavailability and reduced toxicity observed compared to existing compounds in similar classes.

In conclusion, 3-iodo-6-methyl-1H-indole-4-carbonitrile (CAS No. 2091637-77-1) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological profile make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and potential clinical applications.